Cas no 5172-52-1 (Phosphorodithioic acid,O,O-bis(2,4-di-tert-pentylphenyl) ester, zinc salt (7CI,8CI))

• Product Name: Phosphorodithioic acid,O,O-bis(2,4-di-tert-pentylphenyl) ester, zinc salt (7CI,8CI)
• CAS No: 5172-52-1
• MF: C₁₃H₁₀BrNO
• MW: 276.12860250473
• CID: 384462
• PubChem ID: 101357
• Update Time: 2025-04-19

Phosphorodithioic acid,O,O-bis(2,4-di-tert-pentylphenyl) ester, zinc salt (7CI,8CI) Chemical and Physical Properties

Names and Identifiers

• Phosphorodithioic acid,O,O-bis(2,4-di-tert-pentylphenyl) ester, zinc salt (7CI,8CI)
• Cambridge id 5172521
• N-(4-Bromophenyl)benzamide
• CHEMBL2234181
• 4-12-00-01507 (Beilstein Handbook Reference)
• N-Benzoyl-p-bromanilin
• NSC 408048
• N-Benzoyl derivative of p-bromoaniline
• 5172-52-1
• Benzamide, N-(4-bromophenyl)-
• MFCD00017812
• A865371
• AKOS000201731
• Benzanilide, 4'-bromo-
• BRN 2104886
• EN300-15538
• AI3-30012
• AMY39851
• Z27786895
• NSC408048
• SR-01000197536-1
• 7702-38-7
• DTXSID80227834
• SR-01000197536
• CS-0194269
• NSC-408048
• N-(4-Bromo-phenyl)benzamide
• SCHEMBL1965784

• Inchi： 1S/C13H10BrNO/c14-11-6-8-12(9-7-11)15-13(16)10-4-2-1-3-5-10/h1-9H,(H,15,16)
• InChI Key： RAVWHRINPHQUMU-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)NC(C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 274.994577
• Monoisotopic Mass: 274.994577
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 29.1

Experimental Properties

• Density: 1.496g/cm3
• Boiling Point: 293.1°C at 760 mmHg
• Flash Point: 131°C
• Refractive Index: 1.665